Cas no 127792-23-8 (Benzeneacetic acid, 2-[(2-bromo-6-chlorophenyl)amino]-)

• Product Name: Benzeneacetic acid, 2-[(2-bromo-6-chlorophenyl)amino]-
• CAS No: 127792-23-8
• MF: C₁₄H₁₁BrClNO₂
• MW: 340.599642038345
• CID: 3702583
• PubChem ID: 14762937
• Update Time: 2025-06-10

Benzeneacetic acid, 2-[(2-bromo-6-chlorophenyl)amino]- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, 2-[(2-bromo-6-chlorophenyl)amino]-
• 2-Bromo Diclofenac
• Diclofenac Impurity 1(Diclofenac EP Impurity D)
• Diclofenac impurity 3/Diclofenac EP Impurity D/2-[2-[(2-Bromo-6-chlorophenyl) amino]phenyl] acetic acid
• 2-[2-[(2-Bromo-6-chlorophenyl)amino
• Diclofenac Impurity 1（EP-D）
• 2-[2-(2-bromo-6-chloroanilino)phenyl]aceticacid
• 2-[(2-Bromo-6-chlorophenyl)amino]benzeneacetic acid
• Diclofenac Sodium Imp. D
• Benzeneacetic acid, 2-((2-bromo-6-chlorophenyl)amino)-
• DICLOFENAC POTASSIUM IMPURITY D (EP IMPURITY)
• Q27274754
• Diclofenac sodium impurity D [EP]
• 127792-23-8
• Diclofenac potassium impurity D
• Diclofenac Sodium Imp. D (EP); Diclofenac Imp. D (EP); 2-[2-[(2-Bromo-6-chlorophenyl)amino]phenyl]acetic Acid; Diclofenac Sodium Impurity D; Diclofenac Impurity D
• CHEMBL1206792
• Diclofenac sodium specified impurity D [EP]
• BM90YC1N04
• Diclofenac potassium impurity D [EP]
• Diclofenac potassium specified impurity D [EP]
• Diclofenac sodium specified impurity D
• Diclofenac Impurity D
• DTXSID40155669
• DICLOFENAC SODIUM IMPURITY D (EP IMPURITY)
• 2-[2-(2-bromo-6-chloroanilino)phenyl]acetic acid
• UNII-BM90YC1N04
• 2-(2-((2-Bromo-6-chlorophenyl)amino)phenyl)acetic acid
• 2-[2-[(2-Bromo-6-chlorophenyl)amino]phenyl]acetic Acid
• Diclofenac Sodium Impurity D
• Diclofenac potassium specified impurity D
• DTXCID0078160
• DICLOFENAC POTASSIUM IMPURITY D [EP IMPURITY]
• DICLOFENAC SODIUM IMPURITY D [EP IMPURITY]

• Inchi： 1S/C14H11BrClNO2/c15-10-5-3-6-11(16)14(10)17-12-7-2-1-4-9(12)8-13(18)19/h1-7,17H,8H2,(H,18,19)
• InChI Key： RABKUCPRNJPBRH-UHFFFAOYSA-N
• SMILES： C1(CC(O)=O)=CC=CC=C1NC1=C(Cl)C=CC=C1Br

Computed Properties

• Exact Mass: 338.96617g/mol
• Monoisotopic Mass: 338.96617g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• Density: 1.613±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (4.1E-3 g/L) (25 ºC),

Benzeneacetic acid, 2-[(2-bromo-6-chlorophenyl)amino]- Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at recommended temperature

Additional information on Benzeneacetic acid, 2-[(2-bromo-6-chlorophenyl)amino]-

Benzeneacetic acid, 2-[(2-bromo-6-chlorophenyl)amino]- (CAS No. 127792-23-8): A Comprehensive Overview

Benzeneacetic acid, 2-[(2-bromo-6-chlorophenyl)amino]-, identified by its CAS number 127792-23-8, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This compound belongs to the class of amino acids derivatives and has garnered considerable attention due to its unique structural properties and potential biological activities. The presence of both bromo and chloro substituents on the aromatic ring, combined with an amino group at the 2-position, makes it a versatile scaffold for further chemical modifications and biological evaluations.

The molecular structure of Benzeneacetic acid, 2-[(2-bromo-6-chlorophenyl)amino]- consists of a benzene ring substituted with a bromine atom at the 2-position and a chlorine atom at the 6-position. This arrangement creates a highly electrophilic aromatic system, which is conducive to various chemical reactions such as nucleophilic aromatic substitution and cross-coupling reactions. The presence of an amino group at the 2-position further enhances its reactivity, making it an excellent precursor for synthesizing more complex molecules.

In recent years, there has been a growing interest in exploring the pharmacological potential of compounds with similar structural motifs. The combination of halogenated aromatic rings and amino acid derivatives has shown promise in various therapeutic areas, including anti-inflammatory, anticancer, and antimicrobial applications. Benzeneacetic acid, 2-[(2-bromo-6-chlorophenyl)amino]- is no exception and has been investigated for its potential role in modulating biological pathways associated with these diseases.

One of the most compelling aspects of Benzeneacetic acid, 2-[(2-bromo-6-chlorophenyl)amino]- is its ability to serve as a building block for more complex drug candidates. Researchers have leveraged its structural features to develop novel molecules with enhanced binding affinity and selectivity towards target enzymes and receptors. For instance, studies have demonstrated that derivatives of this compound can interact with specific protein kinases involved in cancer progression, leading to promising results in preclinical models.

The synthesis of Benzeneacetic acid, 2-[(2-bromo-6-chlorophenyl)amino]- involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the bromination and chlorination of a suitable precursor aromatic compound followed by an amine coupling reaction. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to improve the efficiency of these transformations.

The pharmacological evaluation of Benzeneacetic acid, 2-[(2-bromo-6-chlorophenyl)amino]- has revealed several interesting properties. In vitro studies have shown that this compound can inhibit the activity of certain enzymes implicated in inflammation and cancer. Additionally, it has demonstrated interactions with membrane-bound receptors that are involved in cell signaling pathways. These findings have prompted further investigation into its potential as a lead compound for drug development.

The use of computational methods has also played a crucial role in understanding the behavior of Benzeneacetic acid, 2-[(2-bromo-6-chlorophenyl)amino]-. Molecular docking simulations have been used to predict how this compound might bind to biological targets at the atomic level. These simulations provide valuable insights into the interactions between the compound and its intended targets, helping researchers design more effective derivatives.

In conclusion, Benzeneacetic acid, 2-[(2-bromo-6-chlorophenyl)amino]- (CAS No. 127792-23-8) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive candidate for further development into novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to remain a cornerstone in the quest for innovative treatments across various disease states.